Sulprofos

• CAS No.: 35400-43-2
• Product Name: Sulprofos
• Molecular Formula: C12H19O2PS3
• Molecular Weight: 322.5 g/mol
• IUPAC Name: ethoxy-(4-methylsulfanylphenoxy)-propylsulfanyl-sulfanylidene-λ5-phosphane
• Standard InChI: InChI=1S/C12H19O2PS3/c1-4-10-18-15(16,13-5-2)14-11-6-8-12(17-3)9-7-11/h6-9H,4-5,10H2,1-3H3
• Standard InChIKey: JXHJNEJVUNHLKO-UHFFFAOYSA-N
• SMILES: CCCSP(=S)(OCC)OC1=CC=C(C=C1)SC
• Canonical SMILES: CCCSP(=S)(OCC)OC1=CC=C(C=C1)SC
• Boiling Point: 155-158 °C at 0.1 mm Hg; 155 °C
• Colorform: Colorless oil; tan liquid /technical grade/
• Density: 1.2 (NIOSH, 2016); 1.20 at 20 °C/20 °C; 1.2 g/cm³; 1.20
• Melting Point: -15.0 °C; -15 °C /technical grade/; -15 °C
• Physical Description: Sulprofos is a tan-colored liquid with a sulfide-like odor. (NIOSH, 2016); COLOURLESS-TO-BROWN OILY LIQUID WITH CHARACTERISTIC ODOUR.; Tan-colored liquid with a sulfide-like odor.
• Description: Sulprofos is a tan-colored liquid with a sulfide-like odor. (NIOSH, 2016); Sulprofos is an organic thiophosphate, an organothiophosphate insecticide and an organosulfur compound. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor and an agrochemical. It derives from a 4-(methylsulfanyl)phenol.
• Shelf Life: ...Hydrolyzed in basic conditions and is stable in acid or neutral conditions.
• Solubility: Low (NIOSH, 2016); 9.61e-07 M; Sol in organic solvents.; In water, 0.31 mg/l at 20 °C; Solubility in water, mg/l at 20 °C: 0.31 (very poor); Low
• Synonyms: BAY NTN 9306; bolstar; O-ethyl O-(4-(methylthio)phenyl) S-propylphosphorodithioate; sulprofos
• Vapor Pressure: less than 8 mm Hg (NIOSH, 2016); 1.20e-06 mmHg; 0.084 mPa (6.3X10-7 mm Hg) at 20 °C; 0.16 mPa (1.2X10-6 mm Hg) at 25 °C; Vapor pressure, Pa at 20 °C:; <8 mmHg
• PubChem Compound: 37125
• Last Modified: Nov 11 2021